Cas no 1261969-27-0 (4-Chloro-3-(4-methoxy-3-trifluoromethylphenyl)benzoic acid)

• Product Name: 4-Chloro-3-(4-methoxy-3-trifluoromethylphenyl)benzoic acid
• CAS No: 1261969-27-0
• MF: C₁₅H₁₀ClF₃O₃
• MW: 330.686314105988
• MDL: MFCD18322824
• CID: 2766672
• PubChem ID: 53228643
• Update Time: 2025-04-21

4-Chloro-3-(4-methoxy-3-trifluoromethylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4'-methoxy-3'-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
• MFCD18322824
• 4-Chloro-3-(4-methoxy-3-trifluoromethylphenyl)benzoic acid, 95%
• DTXSID50692176
• 4-CHLORO-3-(4-METHOXY-3-TRIFLUOROMETHYLPHENYL)BENZOIC ACID
• 1261969-27-0
• 4-Chloro-3-(4-methoxy-3-trifluoromethylphenyl)benzoic acid

• MDL： MFCD18322824
• Inchi： 1S/C15H10ClF3O3/c1-22-13-5-3-8(7-11(13)15(17,18)19)10-6-9(14(20)21)2-4-12(10)16/h2-7H,1H3,(H,20,21)
• InChI Key： VBBKKXZCXUIKAV-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1C1=CC=C(C(C(F)(F)F)=C1)OC

Computed Properties

• Exact Mass: 330.027
• Monoisotopic Mass: 330.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 4.6